Trivia Facts about Adrenochrome

Adrenochrome has been a popular topic in conspiracy circles: it’s a drug of the Hollywood elite, it’s addictive, it’s harvested from tortured children in Satanic rituals, etc. However, it is time to hear what the science community says about adrenochrome, from a serious and fact-based perspective.

Chemical Structure of Adrenochrome

● Adrenochrome is a chemical compound with the molecular formula C9H9NO3 produced by the oxidation of adrenaline (epinephrine). The derivative carbazochrome is a hemostatic medication.

● In 1954, Hoffer et al. reported that adrenochrome, an oxidative metabolite of epinephrine, was psychotomimetic in humans when administered intravenously.

● This and other observations led researchers to hypothesize that adrenochrome is overproduced and responsible for some symptoms in schizophrenia.

● The fight or flight response to stress is associated with an elevation of adrenaline, oxidation of which can lead to an excess of adrenochrome.

● If the individual being stressed carries one of the genetic aberrations linked to schizophrenia, adrenochrome levels are likely to be higher than normal and may be linked to paranoia and hallucinations.

● Hypoglycemic individuals with one or more of the genetic aberrations seen in schizophrenia are therefore likely to suffer psychosis caused by adrenochrome created by the oxidation of this excess adrenaline.

● Adrenochrome never went beyond those discussions and failed to reach any meaningful treatment possibilities for schizophrenia.

● Adrenochrome also has a Jekyll and Hyde relationship with serotonin and, so, impacts on tryptophan and its other chief metabolite, niacin.

● Adrenochrome also generates numerous free radicals causing oxidative stress, eventually exhausting the schizophrenic antioxidant defense systems, creating deficiencies of glutathione peroxidase, superoxide dismutase, and catalase.

● Adrenochrome has never been linked to anti-aging. There has been no known or approved immortality or hallucinogenic applications to the substance and no known cases of it being harvested from any living or dead person as it is easily synthesized in a laboratory.

● On July 30, Reddit banned a subreddit on adrenochrome.

 The oxidation of adrenaline yielding adrenochrome

The COVID-19 pandemic has created an unprecedented level of mistrust and anxiety about inequality, which opens society to all kinds of conspiratorial thinking, and especially to medical and health misinformation. The adrenochrome obsession shows just how hard it is to combat data voids. Would a peer-reviewed study on adrenochrome’s inability to reanimate aging global elites even impact the communities that spread these complex falsehoods? Probably not. But we believe the best way for platforms to fight back is to take early action when something begins to go viral in hidden spaces. VulcanChem and its in-house scientists will do their best to bring clarity and truth to the dire times of ours.


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List of adrenochrome and its related compounds supplied by VulcanChem.
Please note that the compounds are for research use only, not for human or veterinary use.

Product Name URL
Adrenochrome Monoaminoguanidine Mesilate
Carbazochrome sodium sulfonate

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